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Compound of Interest

Compound Name: Red 5

Cat. No.: B1172331

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available toxicological data for the food
colorant Food Red 5, also known as Ponceau SX. A comprehensive review of the scientific
literature reveals a significant scarcity of detailed, modern toxicological studies for this
compound. The majority of the available information dates back to the 1960s and 1970s, and
access to the full, detailed experimental protocols and raw quantitative data from these
historical studies is limited in the public domain. Therefore, this guide serves to consolidate the
existing information and highlight the notable data gaps in the toxicological profile of Food Red
5.

Introduction

Food Red 5 (Ponceau SX) is a synthetic monoazo dye that was historically used as a food
colorant. Its use in food has been largely discontinued in many jurisdictions due to safety
concerns and a lack of comprehensive toxicological data. It is identified by the Colour Index
No. 14700 and E number E125. This guide provides a summary of the available toxicological
information on Food Red 5, with a focus on key endpoints relevant to safety assessment.

Physicochemical Information
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Property Value

Disodium 3-[(2,4-dimethyl-5-

Chemical Name sulfonatophenyl)azo]-4-hydroxynaphthalene-1-
sulfonate

Synonyms Ponceau SX, C.I. Food Red 1, FD&C Red No. 4

CAS Number 4548-53-2

Molecular Formula C1sH14N2Na207S2

Molecular Weight 480.42 g/mol

Appearance Red crystals or powder

Solubility Soluble in water

Toxicological Data

The available toxicological data for Food Red 5 is limited. The following sections summarize
the findings from historical evaluations and studies.

Acute Toxicity

Specific LDso values from acute toxicity studies for Food Red 5 are not readily available in the
reviewed literature. Safety Data Sheets for Ponceau SX consistently report "no data available"
for acute oral, dermal, and inhalation toxicity.

Subchronic and Chronic Toxicity

A chronic toxicity study was conducted in the 1960s on rats, mice, and dogs. While the full
study report with detailed methodology and quantitative results is not publicly accessible, a
summary from the World Health Organization (WHO) Food Additives Series No. 12 (1977)
provides some insights.

Table 1: Summary of Chronic Toxicity Studies on Ponceau SX
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Route of
. o Dosage . Observed

Species Administrat Duration Reference
. Levels Effects
ion

Rats, Mice, o Not specified ) Not specified (Davis et al.,
Oral (in diet) ) Chronic )

Dogs in abstract in abstract 1966)

Experimental Protocol for Chronic Toxicity Studies (General Outline based on historical

practices)

A definitive, detailed protocol for the specific chronic toxicity studies on Ponceau SX is not
available. However, a general workflow for such studies conducted during that era is depicted

below.
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Figure 1: Generalized workflow for a chronic oral toxicity study.
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Carcinogenicity

The International Agency for Research on Cancer (IARC) evaluated Ponceau SX in 1975.

Table 2: Summary of Carcinogenicity Studies on Ponceau SX

Route of
) . Dosage . L
Species Administrat Duration Findings Reference
. Levels
ion
Did not
. - . indicate a IARC,
Mice Oral Not specified Not specified ] )
carcinogenic 1975[1]
effect
Did not
N N indicate a IARC,
Rats Oral Not specified Not specified ] )
carcinogenic 1975[1]
effect
Did not
- - indicate a IARC,
Dogs Oral Not specified Not specified ) )
carcinogenic 1975[1]
effect
Did not
) Subcutaneou -~ -~ indicate a IARC,
Mice o Not specified Not specified ) )
S injection carcinogenic 1975[1]
effect
Did not
Subcutaneou indicate a IARC,
Rats o Not specified Not specified ) )
s injection carcinogenic 1975[1]

effect

IARC concluded that the available studies did not indicate a carcinogenic effect in the tested

animal models.[1] However, it was also noted that no case reports or epidemiological studies in

humans were available.[1] Ponceau SX is currently classified by IARC as Group 3: Not

classifiable as to its carcinogenicity to humans.
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Genotoxicity

There is a significant lack of publicly available data on the genotoxicity of Ponceau SX from
standard assays such as the Ames test, chromosome aberration test, or in vivo micronucleus
assay. Safety Data Sheets for Ponceau SX state that there is "no data available" for germ cell
mutagenicity.

Reproductive and Developmental Toxicity

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) noted in its 1977 evaluation
that a multigeneration reproduction/teratology study was not available. Consequently, an
Acceptable Daily Intake (ADI) for Ponceau SX could not be established. There is no indication

in the more recent literature that these studies have been performed.

Metabolism and Toxicokinetics

Limited information on the metabolism of Ponceau SX is available from the 1977 JECFA report.
The report suggests that when administered orally to rats, Ponceau SX is poorly absorbed and
is largely metabolized by the intestinal microflora through reductive cleavage of the azo bond.
The resulting metabolites are then absorbed and excreted.

Metabolites

Ponceau SX Intestinal Microflora Reductive Cleavgge Aromatic Amines Absorption of Metabolites Excretion (Urine/Feces)
(Azo Bond Reduction)

Click to download full resolution via product page
Figure 2: Postulated metabolic pathway of Ponceau SX.

Conclusion

The available toxicological data for Food Red 5 (Ponceau SX) are insufficient to perform a
comprehensive modern safety assessment. The key findings are:
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o Data Gaps: There is a significant lack of data for key toxicological endpoints, including acute
toxicity, genotoxicity, and reproductive and developmental toxicity.

» Historical Data: The majority of the available data is from studies conducted over 50 years
ago, and the detailed methodologies and results of these studies are not readily accessible.

e Carcinogenicity: Based on historical animal studies, IARC has classified Ponceau SX as not
classifiable as to its carcinogenicity to humans (Group 3).

e Regulatory Status: The lack of adequate safety data has led to the discontinuation of its use
as a food additive in many parts of the world and the inability of bodies like JECFA to
establish an Acceptable Daily Intake (ADI).

For researchers, scientists, and drug development professionals, the key takeaway is that the
toxicological profile of Food Red 5 is poorly characterized in the public domain. Any potential
use of this compound in applications requiring human exposure would necessitate a
comprehensive toxicological evaluation according to current international guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Invitro and in vivo indications of the carcinogenicity and toxicity of food dyes | Semantic
Scholar [semanticscholar.org]

« To cite this document: BenchChem. [Toxicological Profile of Food Red 5: A Review of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172331#toxicological-data-on-food-red-5-
consumption]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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